Cas no 2229405-57-4 (4,4-difluoro-1-(1-methyl-1H-indol-5-yl)cyclohexan-1-amine)

4,4-Difluoro-1-(1-methyl-1H-indol-5-yl)cyclohexan-1-amine is a fluorinated cyclohexylamine derivative featuring a substituted indole moiety. The presence of two fluorine atoms at the 4-position of the cyclohexane ring enhances its metabolic stability and influences its electronic properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The 1-methylindole group contributes to lipophilicity and potential binding interactions with biological targets. This compound is particularly useful in the synthesis of bioactive molecules, including kinase inhibitors and CNS-targeting agents, due to its structural rigidity and functional group versatility. Its well-defined stereochemistry and high purity further support its application in precision chemical synthesis.
4,4-difluoro-1-(1-methyl-1H-indol-5-yl)cyclohexan-1-amine structure
2229405-57-4 structure
Product Name:4,4-difluoro-1-(1-methyl-1H-indol-5-yl)cyclohexan-1-amine
CAS No:2229405-57-4
MF:C15H18F2N2
MW:264.313630580902
CID:6056756
PubChem ID:165964761
Update Time:2025-06-13

4,4-difluoro-1-(1-methyl-1H-indol-5-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 4,4-difluoro-1-(1-methyl-1H-indol-5-yl)cyclohexan-1-amine
    • 2229405-57-4
    • EN300-1943203
    • Inchi: 1S/C15H18F2N2/c1-19-9-4-11-10-12(2-3-13(11)19)14(18)5-7-15(16,17)8-6-14/h2-4,9-10H,5-8,18H2,1H3
    • InChI Key: JPJNWKAYOGXACL-UHFFFAOYSA-N
    • SMILES: FC1(CCC(C2C=CC3=C(C=CN3C)C=2)(CC1)N)F

Computed Properties

  • Exact Mass: 264.14380491g/mol
  • Monoisotopic Mass: 264.14380491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 31Ų

4,4-difluoro-1-(1-methyl-1H-indol-5-yl)cyclohexan-1-amine Pricemore >>

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Additional information on 4,4-difluoro-1-(1-methyl-1H-indol-5-yl)cyclohexan-1-amine

Exploring the Potential of 4,4-Difluoro-1-(1-methyl-1H-indol-5-yl)cyclohexan-1-amine (CAS No. 2229405-57-4) in Modern Research

In the rapidly evolving field of chemical research, 4,4-difluoro-1-(1-methyl-1H-indol-5-yl)cyclohexan-1-amine (CAS No. 2229405-57-4) has emerged as a compound of significant interest. This molecule, characterized by its unique difluorocyclohexyl and indole moieties, offers a promising scaffold for various applications, particularly in medicinal chemistry and material science. Researchers are increasingly drawn to its structural versatility, which enables it to interact with diverse biological targets. The presence of fluorine atoms enhances its metabolic stability and bioavailability, making it a valuable candidate for drug discovery.

The compound's CAS number 2229405-57-4 is frequently searched in academic and industrial databases, reflecting its growing relevance. Recent studies highlight its potential in addressing challenges related to central nervous system (CNS) disorders, a hot topic in pharmaceutical research. Users often inquire about its synthesis methods, physicochemical properties, and biological activity, underscoring the need for comprehensive data. Its 1-methyl-1H-indol-5-yl group is particularly noteworthy, as indole derivatives are known for their role in modulating neurotransmitter systems.

From an SEO perspective, keywords like "4,4-difluoro-1-(1-methyl-1H-indol-5-yl)cyclohexan-1-amine uses" and "CAS 2229405-57-4 supplier" are highly searched, indicating commercial and academic demand. The compound's fluorinated cyclohexylamine structure also aligns with trends in sustainable chemistry, as researchers seek eco-friendly alternatives to traditional reagents. Discussions on platforms like PubMed and ResearchGate often focus on its mechanism of action and structure-activity relationships (SAR), further driving its visibility.

In material science, the 4,4-difluoro-1-(1-methyl-1H-indol-5-yl)cyclohexan-1-amine scaffold is explored for its potential in organic electronics and photovoltaic applications. Its ability to form stable crystalline structures and interact with light-sensitive materials makes it a candidate for optoelectronic devices. This dual applicability in life sciences and advanced materials positions it as a multifunctional compound, catering to interdisciplinary research needs.

As the scientific community continues to investigate CAS 2229405-57-4, questions about its toxicity profile and scalable synthesis remain prominent. Addressing these concerns through peer-reviewed studies will enhance its adoption in industrial applications. The compound's patent landscape is another area of interest, with innovators seeking to protect novel derivatives and formulations. By integrating these insights, this article aims to provide a holistic view of 4,4-difluoro-1-(1-methyl-1H-indol-5-yl)cyclohexan-1-amine, bridging gaps between theory and practice.

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